1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-(3-methyl-2-propan-2-ylimidazol-4-yl)ethanone
• InChI: InChI=1S/C9H14N2O/c1-6(2)9-10-5-8(7(3)12)11(9)4/h5-6H,1-4H3
• InChI Key: GGHMYDUFZVYKNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(N1C)C(=O)C

Description

1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone is a substituted imidazole derivative featuring an acetyl group at the 5-position of the imidazole ring, with a methyl group at the 1-position and an isopropyl group at the 2-position. This compound is of interest in medicinal and synthetic chemistry due to its structural similarity to bioactive imidazole derivatives, such as nitroimidazole-based antibiotics (e.g., metronidazole) and antifungal agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone typically involves the reaction of 1H-imidazole-2-carbaldehyde with isopropylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis starting from readily available raw materials. The process includes purification steps such as recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The imidazole ring allows for substitution reactions, where different substituents can be introduced at specific positions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide for bromination.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole-2-carboxylic acid derivatives, while reduction may produce imidazole-2-ethanol derivatives .

Scientific Research Applications

Chemistry

In chemistry, this compound serves as a building block for synthesizing more complex molecules. Its imidazole ring allows for various chemical reactions, including:

• Oxidation : Using agents like potassium permanganate.
• Reduction : Employing reducing agents such as sodium borohydride.
• Substitution Reactions : Facilitating the introduction of different substituents.

Biology

Research indicates that 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone exhibits potential antimicrobial and antifungal properties. Studies have shown that similar imidazole derivatives can inhibit the growth of bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa, with minimum inhibitory concentrations (MICs) ranging from 16 to 32 μg/mL for related compounds.

Compound	MIC (μg/mL)	Activity
1-(2-Isopropyl-1-methyl...)	TBD	TBD
Similar Imidazole Derivative	16 - 32	Antibacterial

Medicine

In medicinal chemistry, this compound is explored for its role in developing new therapeutic agents. Its unique structure may enhance its interaction with biological membranes, potentially leading to effective treatments for infections and inflammatory conditions.

Case Studies :

• Antimicrobial Activity : A study indicated that imidazole derivatives demonstrated significant antimicrobial effects against various bacterial strains.
• Cytotoxicity Assays : These assays suggest that certain derivatives exhibit low toxicity towards human cell lines, making them viable candidates for therapeutic applications.

The biological activity of 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone has been a focal point of research. Its interaction with specific molecular targets can modulate enzyme or receptor activity, leading to various biological effects such as inhibition of microbial growth or reduction of inflammation.

Antiviral Activity

Research into the antiviral properties of imidazole derivatives has shown promise. In vitro studies have indicated that these compounds can inhibit viral replication in cell lines infected with influenza virus strains. The selectivity index (SI) suggests potential development into antiviral agents with minimal cytotoxic effects.

Mechanism of Action

The mechanism of action of 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone involves its interaction with specific molecular targets. The imidazole ring can bind to enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or reduction of inflammation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Bioactivity

The substituents on the imidazole ring significantly influence physicochemical properties and biological activity. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Imidazole Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	References
1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone	1-Me, 2-iPr, 5-COCH3	C9H14N2O	166.22	Hypothesized antimicrobial activity	—
2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl 2-bromobenzoate	1-CH2CH2OBz, 2-Me, 5-NO2	C14H14BrN3O4	368.18	Antiglycation, antibiotic derivative
1-(2-Ethenyl-5-methyl-1H-imidazol-4-yl)ethan-1-one	4-COCH3, 5-Me, 2-CH2CH2	C8H10N2O	150.18	Intermediate in heterocyclic synthesis
1-(2-(Furan-2-yl)-1-hydroxy-4-methyl-1H-imidazol-5-yl)ethanone	1-OH, 4-Me, 2-furyl, 5-COCH3	C11H10N2O3	218.21	Prototropic tautomerism, fluorescence
5-Acetyl-2-amino-4-methyl-1,3-thiazole	Thiazole core, 2-NH2, 4-Me, 5-COCH3	C6H8N2OS	156.20	Unstudied toxicological profile

Key Observations:

• Nitroimidazole Derivatives (e.g., ): The nitro group at position 5 enhances antimicrobial activity, as seen in metronidazole analogs. However, 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone lacks this group, which may reduce direct antiparasitic efficacy but improve metabolic stability.
• Furan-Substituted Analogs (e.g., ) : The presence of a furan ring introduces prototropic tautomerism, which can influence solubility and binding interactions. This contrasts with the isopropyl group in the target compound, which likely increases hydrophobicity.

Biological Activity

1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone, also known by its CAS number 851773-46-1, is a compound of increasing interest in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

• Molecular Formula : C9H14N2O
• Molecular Weight : 166.22 g/mol
• InChIKey : RHQWKIDPKKQJHQ-UHFFFAOYSA-N

Synthesis

The synthesis of 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone typically involves the reaction of isopropyl imidazole derivatives with ethanone in the presence of suitable catalysts under controlled conditions. This method yields a compound with a high degree of purity and structural integrity, essential for subsequent biological evaluations.

Antimicrobial Activity

Research has demonstrated that compounds similar to 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone exhibit significant antimicrobial properties. For instance, studies have shown that imidazole derivatives can inhibit the growth of various bacterial strains such as Staphylococcus aureus and Pseudomonas aeruginosa with minimum inhibitory concentrations (MICs) ranging from 16 to 32 μg/mL .

Compound	MIC (μg/mL)	Activity
1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone	TBD	TBD
Similar Imidazole Derivative	16 - 32	Antibacterial

Cytotoxicity

Cytotoxicity assays indicate that certain derivatives may exhibit varying degrees of toxicity towards human cell lines. For example, some imidazole-based compounds have shown low cytotoxicity in HepG2 liver cells, making them potential candidates for further development in therapeutic applications .

Antiviral Activity

The antiviral properties of imidazole derivatives have also been explored. In vitro studies have indicated that these compounds can inhibit viral replication in cell lines infected with influenza virus strains. The selectivity index (SI) for these compounds suggests they could be developed into antiviral agents with minimal cytotoxic effects .

Study on Antimicrobial Efficacy

A study published in MDPI evaluated various imidazole derivatives, including those structurally related to 1-(2-Isopropyl-1-methyl-1H-imidazol-5-yl)ethanone. The results highlighted their efficacy against gram-positive and gram-negative bacteria, reinforcing the potential use of these compounds in treating infections caused by resistant strains .

Evaluation of Antiviral Properties

Another significant study assessed the antiviral activity of imidazole derivatives against the influenza virus. The findings revealed that certain modifications to the imidazole ring enhanced antiviral efficacy while maintaining low cytotoxicity levels, suggesting a promising avenue for drug development against viral pathogens .